2-methoxy-N-(2-morpholino-2-(thiophen-3-yl)ethyl)benzamide

• IUPAC Name: 2-methoxy-N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)benzamide
• InChI: InChI=1S/C18H22N2O3S/c1-22-17-5-3-2-4-15(17)18(21)19-12-16(14-6-11-24-13-14)20-7-9-23-10-8-20/h2-6,11,13,16H,7-10,12H2,1H3,(H,19,21)
• InChI Key: XJXQZSYJZMHCCH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NCC(C2=CSC=C2)N3CCOCC3
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol
• CAS No.: 946374-63-6

Description

2-methoxy-N-(2-morpholino-2-(thiophen-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C18H22N2O3S and its molecular weight is 346.45. The purity is usually 95%.
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Scientific Research Applications

Polyesteramides with Functional Groups

Research on the synthesis of biodegradable polyesteramides incorporating morpholine-2,5-dione derivatives, featuring benzyl-protected carboxylic acid, benzyloxycarbonyl-protected amine, and p-methoxy-protected thiol groups, highlights the creation of polymers with pendant functional groups through ring-opening copolymerization processes. These developments demonstrate the utility of morpholine derivatives in designing polymers with specific functionalities, potentially applicable in various scientific and industrial contexts (Veld, Dijkstra, & Feijen, 1992).

Copolymeric Systems for UV-Curable Coatings

Another study delves into copolymers of morpholine-containing monomers, specifically designed for ultraviolet-curable coatings. These copolymers, which incorporate photoinitiator moieties like thioxanthone and α-aminoacetophenone, showcase the versatility of morpholine derivatives in developing advanced materials for applications such as pigmented coatings, offering insights into the role of these compounds in photopolymerization processes (Angiolini, Caretti, Corelli, Carlini, & Rolla, 1997).

Organic Synthesis and Medicinal Chemistry

Gefitinib Synthesis

The synthesis of Gefitinib, an important anticancer agent, involves the conversion of 4-methoxy-5-(3-morpholinopropoxy)-2-nitrobenzonitrile into benzamide and benzonitrile derivatives, highlighting the utility of morpholine derivatives in the synthesis of complex pharmaceuticals (Jin, Chen, Zou, Shi, & Ren, 2005).

Antimicrobial Triazole Derivatives

Research into 1,2,4-triazole derivatives containing morpholine moieties as antimicrobial agents showcases the synthesis of compounds with potent antimicrobial activity. These studies illustrate the potential of incorporating morpholine derivatives into heterocyclic compounds for developing new antimicrobial agents (Sahin, Bayrak, Demirbaş, Demirbas, & Karaoglu, 2012).